N-cyclohexyl-4-iodobenzenesulfonamide

• IUPAC Name: N-cyclohexyl-4-iodobenzenesulfonamide
• InChI: InChI=1S/C12H16INO2S/c13-10-6-8-12(9-7-10)17(15,16)14-11-4-2-1-3-5-11/h6-9,11,14H,1-5H2
• InChI Key: SXISPGOXZHSOPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)I
• Molecular Formula: C12H16INO2S
• Molecular Weight: 365.23 g/mol

Description

N-cyclohexyl-4-iodobenzenesulfonamide, also known as IBX, is a powerful and versatile oxidant used in organic chemistry. It was first synthesized in the 1990s by Corey and Suggs, and since then, it has been widely used in various synthetic applications. IBX is a solid reagent that is easy to handle and has a long shelf-life, making it a popular choice in the laboratory.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-iodobenzenesulfonamide involves the transfer of oxygen atoms to the substrate. N-cyclohexyl-4-iodobenzenesulfonamide is a hypervalent iodine compound that undergoes a single-electron transfer to form an iodanyl radical intermediate. This intermediate then reacts with the substrate to form the oxidized product and an iodide ion. The reaction is typically carried out in an organic solvent such as dichloromethane or acetonitrile.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of N-cyclohexyl-4-iodobenzenesulfonamide. However, it has been shown to be relatively non-toxic and non-carcinogenic. N-cyclohexyl-4-iodobenzenesulfonamide has been reported to cause skin irritation and respiratory distress in some individuals, but these effects are typically mild and transient.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-4-iodobenzenesulfonamide is its high selectivity and efficiency in oxidations. N-cyclohexyl-4-iodobenzenesulfonamide is also easy to handle and has a long shelf-life, making it a convenient reagent for laboratory experiments. However, N-cyclohexyl-4-iodobenzenesulfonamide is relatively expensive and can be difficult to obtain in large quantities. In addition, N-cyclohexyl-4-iodobenzenesulfonamide can be sensitive to moisture and air, and must be stored in a dry and inert atmosphere.

Future Directions

For N-cyclohexyl-4-iodobenzenesulfonamide research include the development of new synthetic methods, the synthesis of complex natural products and pharmaceuticals, and more research on the environmental impact and potential toxicity of N-cyclohexyl-4-iodobenzenesulfonamide.

Synthesis Methods

N-cyclohexyl-4-iodobenzenesulfonamide can be synthesized in a few steps from readily available starting materials. The synthesis involves the reaction of 4-iodobenzenesulfonyl chloride with cyclohexylamine in the presence of a base such as triethylamine. The resulting N-cyclohexyl-4-iodobenzenesulfonamide can be purified by recrystallization or column chromatography. The overall yield of the synthesis is typically around 50%.

Scientific Research Applications

N-cyclohexyl-4-iodobenzenesulfonamide has been used in a wide range of synthetic applications, including oxidation of alcohols, ketones, and aldehydes, as well as the synthesis of lactones, lactams, and other heterocyclic compounds. N-cyclohexyl-4-iodobenzenesulfonamide has also been used as a reagent in the preparation of various natural products and pharmaceuticals. In addition, N-cyclohexyl-4-iodobenzenesulfonamide has been used in the functionalization of carbon-carbon double bonds and the preparation of chiral compounds.